Cas no 885956-70-7 (1-Benzylpyrrolidine-3,4-dicarboxylic acid)
885956-70-7 structure
Product Name:1-Benzylpyrrolidine-3,4-dicarboxylic acid
CAS No:885956-70-7
MF:C13H15NO4
MW:249.262503862381
MDL:MFCD05662765
CID:1034827
PubChem ID:3509090
Update Time:2025-09-23
1-Benzylpyrrolidine-3,4-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzylpyrrolidine-3,4-dicarboxylic acid
- 1-Benzyl-3,4-pyrrolidinedicarboxylic acid
- 1-BENZYL-PYRROLIDINE-3,4-DICARBOXYLIC ACID
- 1-Benzylpyrrolidine-3,4-dicarboxylicacid
- FT-0694196
- 885956-70-7
- MFCD05662765
- SCHEMBL1188233
- (3R,4R)-1-benzylpyrrolidine-3,4-dicarboxylic acid
- cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid
- DB-311865
- Trans-1-Benzyl-pyrrolidine-3,4-dicarboxylic acid
- 358387-99-2
-
- MDL: MFCD05662765
- Inchi: 1S/C13H15NO4/c15-12(16)10-7-14(8-11(10)13(17)18)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,15,16)(H,17,18)
- InChI Key: DFAFONDGWHOURT-UHFFFAOYSA-N
- SMILES: OC(C1CN(CC2C=CC=CC=2)CC1C(=O)O)=O
Computed Properties
- Exact Mass: 249.10010796g/mol
- Monoisotopic Mass: 249.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 77.8Ų
1-Benzylpyrrolidine-3,4-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196854-1g |
1-benzylpyrrolidine-3,4-dicarboxylic acid |
885956-70-7 | 95% | 1g |
$482 | 2021-06-09 | |
| Chemenu | CM196854-1g |
1-benzylpyrrolidine-3,4-dicarboxylic acid |
885956-70-7 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB286429-1 g |
1-Benzyl-pyrrolidine-3,4-dicarboxylic acid |
885956-70-7 | 1g |
€976.50 | 2023-04-26 | ||
| Alichem | A109008227-1g |
1-Benzylpyrrolidine-3,4-dicarboxylic acid |
885956-70-7 | 95% | 1g |
$428.48 | 2023-08-31 | |
| abcr | AB286429-1g |
1-Benzyl-pyrrolidine-3,4-dicarboxylic acid; . |
885956-70-7 | 1g |
€976.50 | 2025-04-15 | ||
| Ambeed | A791254-1g |
1-Benzylpyrrolidine-3,4-dicarboxylic acid |
885956-70-7 | 95+% | 1g |
$420.0 | 2025-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747563-1g |
1-Benzylpyrrolidine-3,4-dicarboxylic acid |
885956-70-7 | 98% | 1g |
¥3822.00 | 2024-04-26 |
1-Benzylpyrrolidine-3,4-dicarboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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